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Compound of Interest

Compound Name: Skf 107457

Cat. No.: B1681688 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of any chemical is paramount to ensuring laboratory safety and

environmental compliance. This guide provides a detailed, step-by-step procedure for the

disposal of SKF 107457, an HIV protease type 1 inhibitor used for research purposes.[1] Due

to the absence of a publicly available Safety Data Sheet (SDS) for SKF 107457, this guidance

is based on general best practices for the disposal of research-grade chemical and peptide-

based compounds.

Prioritizing Safety: The Importance of Hazard
Assessment
Before initiating any disposal procedure, a thorough hazard assessment is critical. Since a

specific SDS for SKF 107457 (CAS Number: 144285-77-8) is not readily accessible,

researchers must treat the compound as potentially hazardous.[2][3] The primary course of

action should always be to consult with your institution's Environmental Health and Safety

(EHS) department. They are equipped to provide specific guidance based on local, state, and

federal regulations.
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The following protocol outlines a conservative and safety-focused approach to the disposal of

SKF 107457 and associated materials.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling SKF 107457.

2. Segregation of Waste:

Unused or Expired Compound: Keep the pure, unused, or expired SKF 107457 in its

original, clearly labeled container. Do not mix it with other chemical waste.

Contaminated Materials: Any materials that have come into contact with SKF 107457, such

as pipette tips, gloves, vials, and bench paper, should be considered contaminated and

segregated from regular laboratory trash.

Solutions: Solutions containing SKF 107457 should be collected in a dedicated, sealed, and

clearly labeled waste container. The label should include the chemical name, concentration,

and any solvents used.

3. Waste Classification and Labeling:

In the absence of an SDS, assume the waste is hazardous.

Clearly label all waste containers with "Hazardous Waste," the full chemical name ("SKF
107457"), the CAS number ("144285-77-8"), and the approximate quantity.

Use the table below to document the waste stream for your EHS department.
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Waste Stream Description
Primary Hazard
(Assumed)

Container Type

Solid Waste
Unused/expired SKF

107457 powder
Chemical

Original, sealed

container

Contaminated Sharps

Needles, syringes, or

other sharps in

contact with SKF

107457

Chemical, Sharps
Puncture-resistant

sharps container

Contaminated

Labware

Vials, pipette tips,

gloves, bench paper
Chemical

Lined, sealed

chemical waste box or

drum

Liquid Waste
Solutions containing

SKF 107457
Chemical

Sealed, labeled waste

container (compatible

with solvent)

4. Storage Pending Disposal:

Store all SKF 107457 waste in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure the storage area is away from incompatible chemicals.

5. Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with a completed hazardous waste disposal form, including the information

from the table above.

6. Documentation:

Maintain a detailed record of the disposal process, including the date, quantity of waste, and

the date of pickup by the EHS-approved waste management vendor.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SKF
107457.
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Start: Have SKF 107457 waste for disposal

Do you have the manufacturer's Safety Data Sheet (SDS)?

Treat as potentially hazardous chemical waste

No

Follow disposal instructions in Section 13 of the SDS

Yes

Consult your institution's Environmental Health & Safety (EHS) department

Segregate waste: pure compound, contaminated solids, and liquids

Label all waste containers clearly and accurately

Store in a designated satellite accumulation area

Arrange for hazardous waste pickup with EHS

Document the disposal process

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the step-by-step procedure for the safe disposal of

SKF 107457.

By adhering to these conservative and safety-first procedures, and by working closely with your

institution's EHS department, you can ensure the safe and compliant disposal of SKF 107457,

protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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